Cas no 1806959-60-3 (Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate)

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate is a versatile pyridine derivative with a multifunctional structure, combining an aminomethyl group, a cyano substituent, and a difluoromethyl moiety. This compound is particularly valuable in medicinal chemistry and agrochemical research due to its reactive sites, which enable further derivatization or incorporation into larger molecular frameworks. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the cyano and ester functionalities offer additional synthetic flexibility. Its well-defined structure makes it a useful intermediate for developing bioactive molecules, including potential pharmaceuticals or crop protection agents. The compound is typically handled under controlled conditions due to its reactive nature.

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate structure

1806959-60-3 structure

Product Name:Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate

CAS No:1806959-60-3

MF:C₁₁H₁₁F₂N₃O₂

MW:255.220749139786

CID:4877530

Update Time:2025-06-08

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate
- Inchi： 1S/C11H11F2N3O2/c1-18-9(17)2-7-6(3-14)5-16-8(4-15)10(7)11(12)13/h5,11H,2,4,15H2,1H3
- InChI Key： UQTSXJBIGAFULE-UHFFFAOYSA-N
- SMILES： FC(C1C(CN)=NC=C(C#N)C=1CC(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 342
XLogP3: -0.1
Topological Polar Surface Area: 89

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029040543-250mg	Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate	1806959-60-3	97%	250mg	$950.40	2022-03-31
Alichem	A029040543-500mg	Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate	1806959-60-3	97%	500mg	$1,727.80	2022-03-31
Alichem	A029040543-1g	Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate	1806959-60-3	97%	1g	$2,890.60	2022-03-31

Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Additional information on Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate

Comprehensive Analysis of Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806959-60-3): Properties, Applications, and Innovations

The compound Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1806959-60-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a cyano group, difluoromethyl moiety, and ester functionality, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its aminomethyl side chain further enhances its reactivity, making it a valuable building block in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1806959-60-3 for its potential applications in developing kinase inhibitors and antimicrobial agents. The difluoromethyl group is known to improve lipophilicity, a critical factor in optimizing drug delivery systems. Meanwhile, the cyano substituent offers opportunities for further functionalization, aligning with the growing trend of click chemistry and fragment-based drug design.

From a synthetic chemistry perspective, Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate exemplifies the convergence of heterocyclic chemistry and green chemistry principles. Modern protocols emphasize solvent-free reactions or water-based systems to minimize environmental impact while maintaining high yields. This aligns with the industry's shift toward sustainable synthesis, a topic frequently searched by professionals in pharmaceutical manufacturing and academic research.

The compound's thermal stability and solubility profile have also been subjects of extensive study. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry confirm its purity and structural integrity, addressing common queries about quality control in fine chemical production. Furthermore, computational modeling studies predict its interactions with biological targets, a methodology increasingly integrated into preclinical drug development workflows.

Beyond pharmaceuticals, CAS 1806959-60-3 shows promise in material science, particularly in designing organic electronic materials. Its electron-withdrawing groups contribute to tunable optoelectronic properties, relevant for OLEDs and sensor technologies. This multidisciplinary applicability answers frequent searches about multi-functional chemical intermediates and their role in advancing high-tech industries.

In conclusion, Methyl 2-(aminomethyl)-5-cyano-3-(difluoromethyl)pyridine-4-acetate represents a nexus of innovation across chemistry and life sciences. Its structural features cater to evolving needs in precision medicine and smart materials, while synthetic advancements ensure compliance with environmental regulations. As research continues, this compound is poised to address emerging challenges in drug resistance and energy-efficient technologies, solidifying its relevance in contemporary scientific discourse.